Cas no 2229133-18-8 (1-(2,4-dimethoxypyridin-3-yl)methylpiperazine)
1-(2,4-dimethoxypyridin-3-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine
- EN300-1776196
- 2229133-18-8
- 1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine
-
- Inchi: 1S/C12H19N3O2/c1-16-11-3-4-14-12(17-2)10(11)9-15-7-5-13-6-8-15/h3-4,13H,5-9H2,1-2H3
- InChI Key: APLIFZSLXRGOPP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CN=C(C=1CN1CCNCC1)OC
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 46.6Ų
1-(2,4-dimethoxypyridin-3-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776196-0.05g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-0.1g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-0.25g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-0.5g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-1.0g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1776196-2.5g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-5.0g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1776196-10.0g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1776196-1g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1776196-5g |
1-[(2,4-dimethoxypyridin-3-yl)methyl]piperazine |
2229133-18-8 | 5g |
$3687.0 | 2023-09-20 |
1-(2,4-dimethoxypyridin-3-yl)methylpiperazine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine
1-(2,4-Dimethoxypyridin-3-yl)methylpiperazine: A Comprehensive Overview
1-(2,4-Dimethoxypyridin-3-yl)methylpiperazine, identified by the CAS number 2229133-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a piperazine ring and a pyridine derivative, making it a versatile compound with potential applications in drug discovery and chemical synthesis.
The molecular structure of 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine is characterized by a piperazine moiety attached to a pyridine ring substituted with two methoxy groups at the 2 and 4 positions. This substitution pattern introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of drugs.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for drug development.
In terms of applications, 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine has shown promise in several therapeutic areas. For instance, its ability to modulate ion channels has been explored in the context of treating neurological disorders. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in recent patent filings.
The safety profile of 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine has also been a subject of scrutiny. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, which is a favorable attribute for potential drug candidates. However, further research is required to fully understand its long-term effects and metabolic pathways.
In conclusion, 1-(2,4-dimethoxypyridin-3-yl)methylpiperazine, with its unique structure and promising properties, continues to be a focal point in chemical research. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing therapeutic interventions.
2229133-18-8 (1-(2,4-dimethoxypyridin-3-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)